Cas no 1248557-85-8 (2-(dimethyl-1,3-thiazol-2-yl)acetonitrile)

• Product Name: 2-(dimethyl-1,3-thiazol-2-yl)acetonitrile
• CAS No: 1248557-85-8
• MF: C₇H₈N₂S
• MW: 152.216819763184
• MDL: MFCD14618816
• CID: 4580908
• PubChem ID: 46398261
• Update Time: 2025-08-02

2-(dimethyl-1,3-thiazol-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(dimethyl-1,3-thiazol-2-yl)acetonitrile

• MDL： MFCD14618816
• Inchi： 1S/C7H8N2S/c1-5-6(2)10-7(9-5)3-4-8/h3H2,1-2H3
• InChI Key： ZZUFHCBRALCGFV-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N=C1CC#N

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 277.7±28.0 °C at 760 mmHg
• Flash Point: 121.7±24.0 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(dimethyl-1,3-thiazol-2-yl)acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(dimethyl-1,3-thiazol-2-yl)acetonitrile

Professional Introduction to 2-(dimethyl-1,3-thiazol-2-yl)acetonitrile (CAS No. 1248557-85-8)

2-(dimethyl-1,3-thiazol-2-yl)acetonitrile, a compound with the chemical identifier CAS No. 1248557-85-8, is a versatile intermediate in the field of pharmaceutical and agrochemical research. This heterocyclic compound features a thiazole core substituted with dimethyl groups and an acetonitrile functional group, making it a valuable building block for synthesizing more complex molecules. The unique structural properties of this compound have garnered significant attention from researchers exploring novel synthetic pathways and applications.

The thiazole ring in 2-(dimethyl-1,3-thiazol-2-yl)acetonitrile is a well-known pharmacophore found in numerous bioactive compounds. Its ability to interact with biological targets due to its aromaticity and electron-rich nature has been leveraged in the development of drugs targeting various diseases. Recent studies have highlighted the thiazole scaffold's role in antimicrobial, anti-inflammatory, and anticancer applications, making it a focal point for medicinal chemists.

In the realm of drug discovery, the acetonitrile moiety in this compound provides a reactive site for further functionalization. This allows for the facile introduction of additional substituents, enabling the creation of libraries of derivatives with tailored properties. The synthesis of such derivatives often involves nucleophilic substitution reactions, where the acetonitrile group can be transformed into amides, carboxylic acids, or other functional groups essential for drug development.

One of the most compelling aspects of 2-(dimethyl-1,3-thiazol-2-yl)acetonitrile is its utility in constructing complex molecular architectures. Researchers have utilized this compound as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The dimethylthiazole portion of the molecule can be modified to enhance binding affinity to target proteins, while the acetonitrile group serves as a handle for further chemical transformations.

The pharmaceutical industry has shown particular interest in derivatives of thiazole compounds due to their broad spectrum of biological activities. For instance, studies have demonstrated that modifications to the thiazole ring can significantly alter the pharmacokinetic properties of drugs. This has led to investigations into optimizing metabolic stability and bioavailability, areas where 2-(dimethyl-1,3-thiazol-2-yl)acetonitrile plays a crucial role.

Advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling techniques allow researchers to predict how different derivatives might interact with biological targets before synthesizing them. This approach has accelerated the drug discovery process by reducing the number of experimental trials required to identify promising candidates.

In agrochemical research, 2-(dimethyl-1,3-thiazol-2-yl)acetonitrile has been explored as a precursor for developing novel pesticides and herbicides. The thiazole scaffold is known for its efficacy against various pests due to its ability to disrupt essential biological processes. By incorporating this compound into synthetic pathways, chemists have been able to create new molecules with improved pest control properties while minimizing environmental impact.

The growing demand for sustainable agriculture has driven innovation in this area. Researchers are increasingly focusing on developing eco-friendly agrochemicals that are both effective and biodegradable. The versatility of CAS No. 1248557-85-8 makes it an ideal candidate for such efforts, as it can be used to synthesize compounds that meet these stringent requirements.

The chemical synthesis of 2-(dimethyl-1,3-thiazol-2-yl)acetonitrile itself is an intricate process that requires careful optimization. Traditional methods often involve multi-step reactions starting from readily available precursors such as dimethylthiourea and acrylonitrile. Advances in catalytic systems have enabled more efficient routes, reducing waste and improving yields.

The role of this compound extends beyond pharmaceuticals and agrochemicals into materials science. Thiazole derivatives are being investigated for their potential use in organic electronics due to their electron-donating properties and stability under various conditions. This opens up new avenues for developing innovative technologies such as flexible electronics and energy storage devices.

In conclusion, 2-(dimethyl-1,3-thiazol-2-yl)acetonitrile (CAS No. 1248557-85-8) is a multifunctional compound with significant applications across multiple industries. Its unique structural features make it an invaluable tool for researchers seeking to develop new drugs, pesticides, and advanced materials. As scientific understanding continues to evolve, the potential uses for this compound are likely to expand even further.